Cas no 1897004-76-0 (2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one)

2-(Methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one is a fluorinated aromatic ketone derivative with potential applications in pharmaceutical and agrochemical research. Its trifluorophenyl moiety enhances lipophilicity and metabolic stability, while the methylamino group provides a reactive site for further functionalization. The compound's structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting CNS or antimicrobial pathways. Its well-defined purity and consistent synthesis route ensure reproducibility in research settings. The presence of multiple fluorine atoms may contribute to improved binding affinity in receptor-based studies. This compound is typically supplied with detailed analytical characterization to support rigorous experimental validation.
2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one structure
1897004-76-0 structure
Product Name:2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one
CAS No:1897004-76-0
MF:C9H8F3NO
MW:203.1611328125
CID:5966375
PubChem ID:117291273
Update Time:2025-11-05

2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one
    • EN300-1792169
    • 1897004-76-0
    • Inchi: 1S/C9H8F3NO/c1-13-4-7(14)8-5(10)2-3-6(11)9(8)12/h2-3,13H,4H2,1H3
    • InChI Key: LVSQXVKIOGBYBN-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1C(CNC)=O)F)F

Computed Properties

  • Exact Mass: 203.05579836g/mol
  • Monoisotopic Mass: 203.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1Ų

2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one Pricemore >>

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Additional information on 2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one

Comprehensive Overview of 2-(Methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one (CAS No. 1897004-76-0)

2-(Methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one (CAS No. 1897004-76-0) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, featuring a trifluorophenyl backbone and a methylamino substituent, has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals are increasingly exploring its role in drug discovery, material science, and specialty chemical synthesis.

The molecular structure of 2-(methylamino)-1-(2,3,6-trifluorophenyl)ethanone includes a ketone functional group adjacent to a methylamino moiety, which enhances its reactivity and binding affinity. This makes it a valuable intermediate in the synthesis of more complex molecules. The presence of fluorine atoms in the aromatic ring further contributes to its stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Recent studies highlight its potential as a building block for fluorinated pharmaceuticals, a rapidly growing segment in the pharmaceutical industry.

One of the most discussed applications of CAS 1897004-76-0 is in the development of novel therapeutic agents. Fluorinated compounds are known for their ability to improve metabolic stability and bioavailability, making them ideal candidates for drug development. The compound’s trifluorophenyl group is particularly significant, as it mimics bioisosteres commonly found in FDA-approved drugs. This has led to increased interest from biotech firms and academic researchers focusing on central nervous system (CNS) drugs and anti-inflammatory agents.

In addition to pharmaceuticals, 2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one is being investigated for its utility in agrochemical formulations. Fluorinated compounds play a critical role in modern pesticides and herbicides due to their enhanced efficacy and environmental persistence. The compound’s structural features align with the industry’s shift toward sustainable agrochemicals, a topic gaining traction among environmentalists and policymakers. Its potential to reduce application frequency while maintaining high activity makes it a promising candidate for next-generation crop protection products.

The synthesis and scalability of 2-(methylamino)-1-(2,3,6-trifluorophenyl)ethanone are also areas of active research. Advances in green chemistry and catalytic processes have enabled more efficient production methods, reducing waste and energy consumption. These developments are particularly relevant given the growing emphasis on sustainable chemical manufacturing and the circular economy. Companies specializing in fine chemicals are investing in optimized synthetic routes to meet the rising demand for this compound.

Market trends indicate a steady increase in the demand for fluorinated organic compounds, driven by their expanding applications in life sciences and materials engineering. Analysts project that the global market for such intermediates will grow significantly over the next decade, with CAS 1897004-76-0 positioned as a key player. Its compatibility with cutting-edge technologies like flow chemistry and high-throughput screening further enhances its commercial viability.

For researchers and procurement specialists, sourcing high-quality 2-(methylamino)-1-(2,3,6-trifluorophenyl)ethan-1-one is critical. Reputable suppliers emphasize rigorous purity standards and compliance with international regulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound’s identity and quality, ensuring its suitability for sensitive applications.

In summary, 2-(methylamino)-1-(2,3,6-trifluorophenyl)ethanone (CAS No. 1897004-76-0) represents a compelling area of innovation at the intersection of chemistry and biotechnology. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its importance in contemporary scientific research. As industries continue to prioritize efficiency and sustainability, this compound is poised to play a pivotal role in shaping future advancements.

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